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Compound of Interest

Compound Name: 4-Bromo-3-methoxypyridine

Cat. No.: B022456 Get Quote

Executive Summary & Hazard Assessment
This document provides a comprehensive technical guide on the safe handling, storage, and

emergency management of 4-Bromo-3-methoxypyridine (CAS No. 109911-38-8). It is

intended for researchers, chemists, and drug development professionals who may handle this

compound in a laboratory setting.

Compound Overview
4-Bromo-3-methoxypyridine is a substituted pyridine derivative. Such halogenated and

methoxylated pyridines are common structural motifs in medicinal chemistry and serve as

valuable building blocks in the synthesis of complex pharmaceutical agents.[1] Their reactivity

makes them useful, but also necessitates a thorough understanding of their potential hazards.

Critical Safety Caveat: An Extrapolated Hazard Profile
A critical review of publicly available safety data reveals a significant gap: there is no

comprehensive, officially registered Safety Data Sheet (SDS) with GHS classifications

specifically for 4-Bromo-3-methoxypyridine. Therefore, this guide is built upon an

extrapolated hazard profile derived from the known risks of the parent pyridine molecule and

structurally similar bromo- and methoxy-substituted pyridines.[2][3] Users must treat this

compound with the caution afforded to a substance of unknown toxicity, assuming it presents

hazards typical of its chemical class.
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Anticipated Hazard Profile
Based on related compounds, 4-Bromo-3-methoxypyridine should be presumed to be:

Harmful if swallowed or inhaled.[4]

A skin and serious eye irritant.[3][5]

Potentially causing respiratory irritation.[5]

Combustible, though not highly flammable.[5]

The hydrochloride salt of this compound is assigned GHS hazard statements H302 (Harmful if

swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May

cause respiratory irritation), reinforcing this assessment.

Chemical and Physical Properties
Quantitative safety data for 4-Bromo-3-methoxypyridine is limited. The following table

summarizes available information. Researchers must exercise caution and should not assume

the absence of data indicates an absence of hazard.

Property Value Source

Molecular Formula C₆H₆BrNO PubChem[1]

Molecular Weight 188.02 g/mol PubChem[1]

Physical Form Solid Sigma-Aldrich

Boiling Point Data Not Available -

Flash Point Data Not Available -

GHS Hazard Statements
Extrapolated: H302, H315,

H319, H335
Sigma-Aldrich

Personal Protective Equipment (PPE): A System of
Defense
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The use of appropriate PPE is the final and most critical barrier between the researcher and

potential chemical exposure.[6][7] The following PPE is mandatory when handling 4-Bromo-3-
methoxypyridine.

Primary Engineering Control: The Chemical Fume Hood
All handling of 4-Bromo-3-methoxypyridine, including weighing, transferring, and use in

reactions, must be conducted within a properly functioning and certified chemical fume hood.[2]

[8]

Causality: Pyridine and its derivatives are volatile and can be harmful upon inhalation.[2][4] A

fume hood provides constant ventilation to capture and exhaust vapors, preventing them

from entering the laboratory atmosphere and protecting the user's respiratory system.[9]

Eye and Face Protection
Wear chemical safety goggles that provide a complete seal around the eyes. For operations

with a higher risk of splashing, such as transfers of larger quantities, supplement goggles with

a face shield.[10][11]

Causality: This compound is expected to be a serious eye irritant.[5] Standard safety glasses

do not protect against splashes from all angles. Goggles and face shields provide robust

protection against accidental contact that could lead to severe eye damage.

Hand Protection
Wear nitrile or neoprene gloves.[2][8] Latex gloves are not suitable and offer poor protection

against pyridine-based compounds.[2]

Causality: Pyridine derivatives can be absorbed through the skin or cause significant

irritation.[4][5] Nitrile and neoprene are chemically resistant materials that provide a durable

barrier.[8] Gloves should be inspected for integrity before each use and changed

immediately if contamination is suspected or after approximately 30-60 minutes of use to

prevent permeation.[6]

Body Protection
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A fully buttoned, long-sleeved laboratory coat must be worn at all times. For procedures

involving larger quantities, a chemically resistant apron over the lab coat is recommended.[6]

Causality: This protects the skin on the arms and body from accidental spills and splashes.

Standard Operating Protocol for Handling
Adherence to a standardized workflow minimizes the risk of exposure and ensures procedural

consistency.

Workflow for Safe Handling of 4-Bromo-3-
methoxypyridine
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Fig 1: Standard Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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